(3-(4-Fluorophenyl)azepan-1-yl)(tetrahydrofuran-3-yl)methanone
Description
(3-(4-Fluorophenyl)azepan-1-yl)(tetrahydrofuran-3-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as FTM or Fluoromethadone and belongs to the class of opioids.
Scientific Research Applications
Analysis and Detection in Unregulated Drugs
In a study focusing on the detection and analysis of unregulated drugs, compounds related to azepanes, similar to (3-(4-Fluorophenyl)azepan-1-yl)(tetrahydrofuran-3-yl)methanone, were identified and analyzed. This research was significant for understanding the prevalence and characteristics of such compounds in commercial products, particularly in the Tokyo area (Nakajima et al., 2012).
Synthesis of Cyclopentenone Derivatives
A study explored the synthesis of trans-4,5-disubstituted cyclopentenone derivatives, using a process that might involve compounds structurally related to the one . This research contributes to the broader field of organic synthesis, particularly in creating specific cyclopentenone derivatives (Reddy et al., 2012).
Structural and Physicochemical Analysis
A study focusing on the synthesis and analysis of boric acid ester intermediates with benzene rings provides insights into the structural and physicochemical properties of related compounds. This research is crucial for understanding the molecular characteristics and potential applications of these compounds in various fields (Huang et al., 2021).
Discovery and Evaluation of SPECT-Tracer
Research on the synthesis, radiolabelling, and in vivo evaluation of potential SPECT tracers for the serotonin 5-HT2A receptor used compounds structurally similar to (3-(4-Fluorophenyl)azepan-1-yl)(tetrahydrofuran-3-yl)methanone. This study is significant in the field of medical imaging and diagnostics, particularly in the context of brain imaging and understanding serotonin receptor dynamics (Blanckaert et al., 2007).
Synthesis and Antitumor Activity
A study focused on the synthesis of 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone and its potential antitumor activity. The molecular structure of this compound was examined, and preliminary biological tests indicated its inhibitory effects on various cancer cell lines (Tang & Fu, 2018).
properties
IUPAC Name |
[3-(4-fluorophenyl)azepan-1-yl]-(oxolan-3-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22FNO2/c18-16-6-4-13(5-7-16)14-3-1-2-9-19(11-14)17(20)15-8-10-21-12-15/h4-7,14-15H,1-3,8-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKTQKGARMULIOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC(C1)C2=CC=C(C=C2)F)C(=O)C3CCOC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(4-Fluorophenyl)azepan-1-yl)(tetrahydrofuran-3-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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